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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790 Get Quote

This document provides a detailed protocol for the preparation and sterilization of BG11
medium, a widely used growth medium for cyanobacteria and other algae. The protocol is

intended for researchers, scientists, and professionals in the fields of microbiology, phycology,

and drug development.

Introduction
BG11 medium is a defined, artificial medium designed to support the growth of a broad range

of cyanobacteria. Its composition provides the essential macro- and micronutrients required for

photoautotrophic growth. Proper preparation and sterilization are critical to ensure the

medium's performance and to prevent contamination of cultures. This protocol outlines the

standard procedure for preparing BG11 medium, including the preparation of stock solutions

and the recommended sterilization method by autoclaving.

Materials and Reagents
Sodium nitrate (NaNO₃)

Dipotassium hydrogen phosphate (K₂HPO₄)

Magnesium sulfate heptahydrate (MgSO₄·7H₂O)

Calcium chloride dihydrate (CaCl₂·2H₂O)

Citric acid
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Ferric ammonium citrate

Disodium magnesium EDTA (Na₂MgEDTA)

Sodium carbonate (Na₂CO₃)

Trace Metal Mix (see Table 2 for composition)

Deionized or distilled water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Autoclave

Sterile flasks or bottles

Magnetic stirrer and stir bars

pH meter

Quantitative Data Summary
The chemical composition and autoclaving parameters for BG11 medium are summarized in

the tables below.

Table 1: Composition of BG11 Medium (for 1 Liter)
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Component
Molecular
Formula

Stock Solution
Concentration
(g/L)

Volume of
Stock per Liter
of Medium
(mL)

Final
Concentration
(g/L)

Sodium nitrate NaNO₃ 150 10 1.5

Dipotassium

hydrogen

phosphate

K₂HPO₄ 4 10 0.04

Magnesium

sulfate

heptahydrate

MgSO₄·7H₂O 75 1 0.075

Calcium chloride

dihydrate
CaCl₂·2H₂O 36 1 0.036

Citric acid C₆H₈O₇ 6 1 0.006

Ferric

ammonium

citrate

C₆H₈FeNO₇ 6 1 0.006

Disodium

magnesium

EDTA

C₁₀H₁₂N₂O₈Na₂

Mg
1 1 0.001

Sodium

carbonate
Na₂CO₃ 20 1 0.02

Trace Metal Mix See Table 2 See Table 2 1 See Table 2

Table 2: Composition of Trace Metal Mix (for 1 Liter)
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Component Molecular Formula Concentration (g/L)

Boric acid H₃BO₃ 2.86

Manganese chloride

tetrahydrate
MnCl₂·4H₂O 1.81

Zinc sulfate heptahydrate ZnSO₄·7H₂O 0.222

Sodium molybdate dihydrate Na₂MoO₄·2H₂O 0.39

Copper sulfate pentahydrate CuSO₄·5H₂O 0.079

Cobalt(II) nitrate hexahydrate Co(NO₃)₂·6H₂O 0.0494

Table 3: Autoclaving Parameters

Parameter Value

Temperature 121°C

Pressure 15 psi (1.05 kg/cm ²)

Duration 15-20 minutes

Experimental Protocols
4.1. Preparation of Stock Solutions

Preparing concentrated stock solutions simplifies the process of making fresh medium and

minimizes weighing errors. Store all stock solutions in a refrigerator at 2-8°C.[1]

Macronutrient and Other Stocks: Prepare each stock solution listed in Table 1 by dissolving

the indicated amount of the chemical in deionized water to a final volume of 1 liter.

Trace Metal Mix: To prepare the Trace Metal Mix (Table 2), dissolve each component

sequentially in approximately 800 mL of deionized water, ensuring each salt is fully dissolved

before adding the next.[1] Finally, bring the total volume to 1 liter with deionized water.

4.2. Preparation of BG11 Medium (1 Liter)
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There are two common methods for preparing and sterilizing BG11 medium. Method A involves

autoclaving the complete medium, which is simpler but may lead to precipitation. Method B

involves autoclaving the main components and adding filter-sterilized components, which can

prevent precipitation.

Method A: Autoclaving the Complete Medium

To approximately 900 mL of deionized water, add the specified volumes of each stock

solution (from Table 1) while stirring continuously.[2]

Adjust the pH of the medium to 7.1-7.4 using 1M HCl or 1M NaOH.[1][3]

Bring the final volume to 1 liter with deionized water.

Dispense the medium into autoclavable flasks or bottles.

Sterilize by autoclaving at 121°C and 15 psi for 15-20 minutes.[1][3]

Allow the medium to cool to room temperature before use. A slight precipitate may form upon

cooling.[3]

Method B: Separate Sterilization to Prevent Precipitation

Precipitation can occur when phosphate-containing solutions are autoclaved with salts like

calcium and magnesium.[4] To avoid this, the phosphate and ferric ammonium citrate

components can be sterilized separately.

Prepare the BG11 medium as described in Method A (steps 1-3), but omit the Dipotassium

hydrogen phosphate and Ferric ammonium citrate stock solutions.

Autoclave this basal medium as described in Method A (steps 4-5).

Separately autoclave the Dipotassium hydrogen phosphate stock solution.

Filter-sterilize the Ferric ammonium citrate stock solution using a 0.22 µm syringe filter. It is

sometimes recommended to autoclave the ferric citrate and citric acid together in solution to

aid dissolution.[1]
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Aseptically add the sterile Dipotassium hydrogen phosphate and Ferric ammonium citrate

stock solutions to the cooled, autoclaved basal medium.

Visualizations
Diagram 1: Experimental Workflow for BG11 Medium Preparation
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Caption: Workflow for the preparation and autoclaving of BG11 medium.
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Diagram 2: Logical Relationship of BG11 Components
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Caption: Major components and their roles in BG11 medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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